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Cardenolides and derivatives
Cardenolides and their derivatives are a diverse class of natural products derived from the cardiac glycosides found in plants, primarily members of the Apocynaceae family. These compounds exhibit a wide range of biological activities including potent cardiovascular effects, anti-inflammatory properties, and potential antitumor activities. Structurally, cardenolides consist of a steroid backbone with unique 14-membered lactone rings attached at C-17, which is characteristic of this class.
Cardenolides are known for their selective inhibition of sodium channels in cardiac muscle cells, leading to enhanced contractility and reduced heart rate. The therapeutic applications of cardenolides have been well-documented, with digitoxin and digoxin being the most commonly used drugs for treating congestive heart failure and atrial fibrillation.
Derivatives of cardenolides can be synthesized through chemical modifications such as epoxidation, methylation, or glycosylation to enhance their stability, potency, or pharmacokinetic properties. These modified compounds offer potential benefits in overcoming some of the limitations associated with traditional cardiac glycosides, including reduced toxicity and improved bioavailability.
The study and application of cardenolides continue to be a focal point in both academic research and pharmaceutical development, aiming to leverage their unique biological activities for the benefit of human health.
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Purification and Characterization of Polysorbate 20 for Pharmaceutical ApplicationsPurification and Characterization of Polysorbate 20 for Pharmaceutical Applications Introduction to Polysorbate 20 Polysorbate 20, also known as polyoxyethylene sorbitan monolaurate (CAS Number: 75069-13-8), is a widely used nonionic surfactant in the pharmaceutical and cosmetic industries. It belongs to the Tween family of surfactants, which are derived from sorbitol and fatty acids. Polysorbate...
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Methoxypolyethylene Glycols: Emerging Excipients in Modern BiopharmaceuticalsMethoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals Introduction to Methoxypolyethylene Glycols Methoxypolyethylene glycols (MPEG) are a class of polymeric excipients that have gained significant attention in the field of biopharmaceuticals due to their unique properties and versatility. These polymers, derived from polyethylene glycol (PEG), exhibit excellent solubility,...
